Methyl N-(methanesulfonyl)-N'-methylcarbamimidothioate

• CAS No.: 72545-71-2
• Molecular Formula: C4H10N2O2S2
• Molecular Weight: 182.3 g/mol
• IUPAC Name: methyl N'-methyl-N-methylsulfonylcarbamimidothioate
• InChI: InChI=1S/C4H10N2O2S2/c1-5-4(9-2)6-10(3,7)8/h1-3H3,(H,5,6)
• InChI Key: JNWIAYJQCFJWJP-UHFFFAOYSA-N
• Canonical SMILES: CN=C(NS(=O)(=O)C)SC

Description

Methyl N-(methanesulfonyl)-N'-methylcarbamimidothioate is a useful research compound. Its molecular formula is C4H10N2O2S2 and its molecular weight is 182.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-methanesulfonylcarbonimidodithioic acid dimethyl ester (1.5 g, 8.02 mmol) in MeOH (15 ml) was added a solution of methylamine in THF (2.0 M, 4.8 ml, 9.6 mmol) and the reaction heated to 50° C. for 2.5 h before another portion of methylamine was added (4.8 ml, 9.6 mmol) and the reaction heated to 50° C. for an additional 1 h. The mixture was concentrated and purified by column chromatography on silica gel (EtOAc/Hexanes, 1:1) to afford S-methyl N-methanesulfonyl-N′-methylcarbamimidothioate (0.95 g, 70%) as a clear oil. 1H NMR (CDCl3) δ 2.40 (s, 3H), 2.96 (d, 3H, J=6 Hz), 3.01 (s, 3H), 7.95 (br s, 1H).